Cas no 896466-04-9 (AT9283)

AT9283 structure

Product Name:AT9283

CAS No:896466-04-9

MF:C₁₉H₂₃N₇O₂

MW:381.431622743607

MDL:MFCD12031513

CID:69396

PubChem ID:135398495

Update Time:2024-10-26

AT9283 Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
- 1-cyclopropyl-3-[(3Z)-3-[5-(morpholin-4-ylmethyl)benzimidazol-2-ylidene]-1,2-dihydropyrazol-4-yl]urea
- AT9283
- AT-9283
- AT-9283,AT 9283
- AT 9283
- XAV9KYN9WL
- 1-Cyclopropyl-3-{3-[5-(Morpholin-4-Ylmethyl)-1h-Benzimidazol-2-Yl]-1h-Pyrazol-4-Yl}urea
- C19H23N7O2
- 1-cyclopropyl-3-(3-(6-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
- 1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea
- 35R
- MLS006011044
- GTPL7949
- N-Cyclopropyl-N′-[3-[6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea (ACI)
- Urea, N-cyclopropyl-N′-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]- (9CI)
- EX-A201
- NSC799339
- LOLPPWBBNUVNQZ-UHFFFAOYSA-N
- CHEMBL5303448
- BCP11714
- 896466-04-9 (free base)
- AT9283?
- NS00072317
- SMR004702836
- 3-cyclopropyl-1-{3-[(2Z)-5-(morpholin-4-ylmethyl)-1,3-benzodiazol-2-ylidene]-1,2-dihydropyrazol-4-yl}urea
- s1134
- Urea, N-cyclopropyl-N'-(3-(6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl)-1H-pyrazol-4-yl)-
- 1-cyclopropyl-3-(3-(5-(morpholinomethyl)-1h-benzo[d]imidazol-2-yl)-1h-pyrazol-4-yl) urea
- N-cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]Urea
- Q27216136
- 1-cyclopropyl-3-[5-[6-(morpholin-4-ylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea
- AT 9283 [WHO-DD]
- Q27074571
- SCHEMBL545809
- AKOS016006006
- SCHEMBL15005494
- BCPP000379
- SCHEMBL15005492
- NCGC00346493-01
- CS-0107
- EN300-20637992
- BRD-K24576554-001-01-4
- HMS3673I15
- AT 9283, (2S)-2-hydroxy-propanoic acid salt
- A900407
- AT9 283
- NSC760144
- CCG-268424
- 3-cyclopropyl-1-(3-{6-[(morpholin-4-yl)methyl]-1H-1,3-benzodiazol-2-yl}-1H-pyrazol-4-yl)urea
- AT 9283; 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea; N-Cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]-urea
- NCGC00389697-02
- SW220119-1
- HMS3244O09
- Q27453557
- 896466-04-9
- HMS3244P09
- DB-078462
- CHEMBL495727
- BDBM50243388
- BRD-K24576554-001-04-8
- MFCD12031513
- 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1h-benzoimidazol-2-yl )-1h-pyrazol-4-yl]-urea
- NCGC00346493-06
- AKOS026750645
- AC-32808
- AT 9283; AT-9283; AT-9283 free base
- BCP9000337
- J-504568
- SCHEMBL24336623
- HMS3244O10
- UNII-XAV9KYN9WL
- NCGC00389697-03
- DTXSID401026047
- F17373
- 3-cyclopropyl-1-{3-[5-(morpholin-4-ylmethyl)-1H-1,3-benzodiazol-2-yl]-1H-pyrazol-4-yl}urea
- CHEBI:125514
- AT-9283 free base
- AS-16186
- NSC-760144
- HMS3654G08
- 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1H-benzoimidazol-2-yl)-1H-pyrazol-4-yl]-urea
- NSC-799339
- SDCCGSBI-0654347.P001
- BDBM27087
- HY-50514
- MDL： MFCD12031513
- Inchi： 1S/C19H23N7O2/c27-19(21-13-2-3-13)24-16-10-20-25-17(16)18-22-14-4-1-12(9-15(14)23-18)11-26-5-7-28-8-6-26/h1,4,9-10,13H,2-3,5-8,11H2,(H,20,25)(H,22,23)(H2,21,24,27)
- InChI Key： LOLPPWBBNUVNQZ-UHFFFAOYSA-N
- SMILES： O=C(NC1CC1)NC1C(C2NC3C(=CC(CN4CCOCC4)=CC=3)N=2)=NNC=1

Computed Properties

Exact Mass: 381.19100
Monoisotopic Mass: 381.19132300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 111
XLogP3: 0.5

Experimental Properties

Density: 1.45
PSA: 110.96000
LogP: 2.47090

AT9283 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

AT9283 Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

AT9283 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-50514-10mM*1mLinDMSO	AT9283	896466-04-9	99.70%	10mM*1mLinDMSO	￥990	2023-07-26
MedChemExpress	HY-50514-2mg	AT9283	896466-04-9	99.67%	2mg	￥710	2025-04-15
MedChemExpress	HY-50514-5mg	AT9283	896466-04-9	99.67%	5mg	￥900	2025-04-15
MedChemExpress	HY-50514-10mg	AT9283	896466-04-9	99.67%	10mg	￥1630	2025-04-15
MedChemExpress	HY-50514-50mg	AT9283	896466-04-9	99.67%	50mg	￥4376	2025-04-15
MedChemExpress	HY-50514-100mg	AT9283	896466-04-9	99.70%	100mg	￥6294	2024-05-24
Chemenu	CM157598-100mg	1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea	896466-04-9	98%	100mg	$727	2021-08-05
Fluorochem	230843-250mg	1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea	896466-04-9	95%	250mg	￡443.00	2022-02-28
Fluorochem	230843-1g	1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea	896466-04-9	95%	1g	￡1093.00	2022-02-28
DC Chemicals	DC7070-100 mg	AT9283	896466-04-9	>98%	100mg	$480.0	2022-03-01

AT9283 Production Method

Production Method 1

825619-30-5

530-62-1

765-30-0

896466-04-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 16 h, reflux; cooled
1.2 Solvents: Dimethylformamide ; 16 h, 100 °C; cooled

Reference

: Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity

Howard, Steven; Berdini, Valerio; Boulstridge, John A.; Carr, Maria G.; Cross, David M.; et al, Journal of Medicinal Chemistry, 2009, 52(2), 379-388

Production Method 2

825619-30-5

530-62-1

765-30-0

896466-04-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 16 h, reflux; reflux → rt
1.2 16 h, reflux

Reference

: Synthesis of AT9283, an inhibitor of small molecular aurora kinase

Zhang, Shu-guang; Zheng, You-guang; Feng, Cheng-liang; Ji, Min, Zhongguo Xinyao Zazhi, 2013, 22(19), 2292-2295

AT9283 Raw materials

AT9283 Preparation Products

AT9283 (896466-04-9)

AT9283 Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

896466-04-9 (AT9283) Related Products

Recommended suppliers

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Cas no 896466-04-9 (AT9283)

AT9283 Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

AT9283 Security Information

AT9283 Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

AT9283 Pricemore >>

AT9283 Production Method

Production Method 1

Production Method 2

AT9283 Raw materials

AT9283 Preparation Products

AT9283 Related Literature

Related Categories

896466-04-9 (AT9283) Related Products